Cas no 353-83-3 (1,1,1-Trifluoro-2-iodoethane)

• Product Name: 1,1,1-Trifluoro-2-iodoethane
• CAS No: 353-83-3
• MF: C₂H₂F₃I
• MW: 209.936963558197
• MDL: MFCD00001082
• CID: 37021
• PubChem ID: 24850691
• Update Time: 2025-06-09

1,1,1-Trifluoro-2-iodoethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluoro-2-iodoethane
• 2,2,2-Trifluoroethyl iodide
• Trifluoroethyl iodide
• 2,2,2-Trifluoroiodoethane
• 1,?1,?1-?trifluoro-?2-?iodoEthane
• 1,1,1-Trifluoro-2-io
• 2-Iodo-1,1,1-trifluoroethane
• 2-Iodo-1.1.1-trifluoroethane
• 1,1,1-trifluoro-2-iodo-ethane
• 1,1,1-Trifluoroiodoethane
• 1-iodo-2,2,2-trifluoroethane
• 2,2,2-trifluoro-1-iodoethane
• EINECS 206-541-0
• trifluoro iodoethane
• Ethane, 1,1,1-trifluoro-2-iodo-
• CF3CH2I
• CA0J38WE9Z
• RKOUFQLNMRAACI-UHFFFAOYSA-N
• iodotrifluoroethane
• trifluoroiodoethane
• trifluoro ethyl iodide
• ICH2CF3
• 2,2,2-trifluoroethyliodide
• SCHE
• Ethane,1,1,1-trifluoro-2-iodo-
• BP-12693
• 2-iodo-1,1,1-trifluoroethaane
• 1,1,1-Trifluoro-2-iodoethane Trifluoroethyl iodide
• NS00041425
• 2,2,2-trifluoro-ethyl iodide
• 1H,1H-Perfluoroethyl iodide
• J-504800
• C2H2F3I
• T1148
• 1,1,1-Trifluoro-2-iodoethane, 99%
• 2-iodo-1,1,1 trifluoroethane
• Q27275372
• DTXSID80188810
• FT-0612650
• SY001054
• 2,2,2,-trifluoroethyl iodide
• MFCD00001082
• AKOS005258207
• FS-4196
• 2-iodo-1,1,1-trifluoro-ethane
• EN300-91258
• UNII-CA0J38WE9Z
• FD2058
• InChI=1/C2H2F3I/c3-2(4,5)1-6/h1H
• 2-iodo-1,1,1,-trifluoroethane
• AMY25651
• 353-83-3
• 1,1,1-trifiuoro-2-iodoethane
• A822764
• SCHEMBL30918
• CS-D1740
• 2,2,2-Trifluoroethyl iodide, 2-Iodo-1,1,1-trifluoroethane
• DTXCID40111301
• 1-Iodo-2,2,2-trifluoroethane; 2,2,2-Trifluoro-1-iodoethane; 2,2,2-Trifluoroethyl Iodide; 2,2,2-Trifluoroiodoethane; 2-Iodo-1,1,1-trifluoroethane;
• DB-028115

• MDL： MFCD00001082
• Inchi： 1S/C2H2F3I/c3-2(4,5)1-6/h1H2
• InChI Key： RKOUFQLNMRAACI-UHFFFAOYSA-N
• SMILES： ICC(F)(F)F
• BRN： 1733201

Computed Properties

• Exact Mass: 209.91500
• Monoisotopic Mass: 209.915328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 38.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not available
• Density: 2.13 g/mL at 25 °C(lit.)
• Boiling Point: 54.8 °C(lit.)
• Flash Point: 53-55°C
• Refractive Index: n20/D 1.401(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 1.98370
• Vapor Pressure: 3.96 psi ( 20 °C)
• Sensitiveness: Light Sensitive
• FEMA: 3825
• Solubility: Not available

1,1,1-Trifluoro-2-iodoethane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 1,1,1-Trifluoro-2-iodoethane

Introduction to 1,1,1-Trifluoro-2-iodoethane (CAS No. 353-83-3)

1,1,1-Trifluoro-2-iodoethane, with the chemical formula CF₃CH₂I, is a fluorinated organic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of haloalkanes and serves as a versatile intermediate in the preparation of more complex molecules. Its unique structure, featuring a trifluoromethyl group and an iodo substituent, makes it a valuable building block for synthesizing fine chemicals, agrochemicals, and pharmaceuticals. The CAS number 353-83-3 provides a unique identifier for this compound, ensuring consistency in scientific literature and industrial applications.

The trifluoromethyl group (–CF₃) is known for its stability and electronic properties, which can influence the reactivity and selectivity of chemical reactions. This feature is particularly useful in pharmaceutical synthesis, where maintaining specific functional groups is crucial for achieving desired biological activities. The presence of the iodo substituent (–I) further enhances the utility of 1,1,1-Trifluoro-2-iodoethane as it can participate in various nucleophilic substitution reactions, allowing for further functionalization. These characteristics make it a preferred choice for researchers aiming to develop novel compounds with tailored properties.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. 1,1,1-Trifluoro-2-iodoethane has been explored in several cutting-edge research areas. For instance, in medicinal chemistry, it has been utilized as a precursor in the synthesis of fluorinated heterocycles, which are known to exhibit potent pharmacological effects. A notable application includes its use in the preparation of kinase inhibitors, where fluorine atoms play a critical role in improving drug efficacy and selectivity.

One of the most compelling aspects of 1,1,1-Trifluoro-2-iodoethane is its role in cross-coupling reactions. These reactions are fundamental in modern synthetic organic chemistry and have enabled the construction of complex molecular architectures. The iodo group can be readily displaced by various nucleophiles through palladium-catalyzed coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. This versatility has made CF₃CH₂I a valuable reagent in the synthesis of biaryl compounds and other complex organic molecules. Furthermore, its compatibility with transition metal catalysts allows for the introduction of diverse functional groups, facilitating further derivatization.

The pharmaceutical industry has also leveraged 1,1,1-Trifluoro-2-iodoethane in the development of novel therapeutic agents. Fluorinated drugs often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. For example, studies have shown that incorporating trifluoromethyl groups into drug molecules can enhance their binding affinity to enzymes and receptors. Additionally, fluorine atoms can influence metabolic pathways by resisting degradation by enzymes such as cytochrome P450 oxidases. This resistance contributes to prolonged drug activity and reduced dosing frequency.

Recent advancements in synthetic methodologies have further expanded the applications of CF₃CH₂I. Transition-metal-catalyzed reactions have become increasingly efficient and selective, allowing for the streamlined synthesis of complex fluorinated compounds. For instance, copper-catalyzed iodination reactions have been optimized for the introduction of iodo groups into aromatic systems at high yields and with minimal byproducts. These improvements have made it feasible to incorporate fluorinated motifs into larger molecular frameworks with greater precision.

The agrochemical sector has also benefited from the use of 1,1,1-Trifluoro-2-iodoethane as an intermediate. Fluorinated pesticides often demonstrate enhanced efficacy against pests while maintaining environmental safety. The trifluoromethyl group contributes to the stability and bioavailability of these compounds, ensuring their effectiveness in agricultural applications. Researchers have developed novel fluorinated herbicides and insecticides that leverage the reactivity of CF₃CH₂I to achieve targeted pest control with reduced environmental impact.

In conclusion, 1 , 1 , 1 -Trifluoro - 2 - iodoethane ( CAS No . 353 - 83 - 3 ) is a multifaceted compound with broad utility across multiple industries. Its unique structural features make it an indispensable tool for synthetic chemists working on pharmaceuticals、agrochemicals、and fine chemicals。The continued development of new synthetic methods will likely expand its applications even further，making it an essential component in future chemical research and industrial processes.